![molecular formula C18H19F3N4O2 B2542425 (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone CAS No. 1428364-42-4](/img/structure/B2542425.png)
(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
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Overview
Description
The compound (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
The chemical reactions involving this compound are not well-documented in the literature. It’s likely that it would participate in reactions typical of pyrazolo[5,1-b][1,3]oxazines .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well-documented . Based on its structure, it’s likely to be a solid at room temperature.Scientific Research Applications
a. Kinase Inhibitors: Given the presence of a piperazine moiety, scientists investigate whether this compound can inhibit specific kinases involved in disease pathways. Kinase inhibitors play a crucial role in cancer therapy, autoimmune diseases, and other disorders.
b. Antiviral Agents: The trifluoromethyl-substituted phenyl group suggests potential antiviral activity. Researchers explore its effects against viral infections, aiming to develop new antiviral drugs.
c. Neurological Disorders: The pyrazolo-oxazine core may interact with neurotransmitter receptors. Investigations focus on its impact on neurodegenerative diseases, such as Alzheimer’s or Parkinson’s.
Materials Science
The pyrazolo-oxazine scaffold may have applications in materials science:
a. Optoelectronic Materials: Researchers investigate whether this compound can serve as a building block for organic light-emitting diodes (OLEDs) or other optoelectronic devices.
b. Supramolecular Chemistry: The compound’s structural features may enable self-assembly into functional materials. Investigations explore its behavior in host-guest systems or as a template for metal-organic frameworks (MOFs).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F3N4O2/c19-18(20,21)13-3-1-4-14(11-13)23-6-8-24(9-7-23)16(26)15-12-22-25-5-2-10-27-17(15)25/h1,3-4,11-12H,2,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKDXWDKNWLKCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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